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Compound of Interest

Compound Name: Methylamine Sulfate

Cat. No.: B1583095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylamine sulfate ((CH₃NH₃)₂SO₄) is a stable, non-volatile salt of the primary amine,

methylamine. It serves as a convenient precursor in various organic syntheses where the

controlled addition of a methylamino group is required. Its salt form allows for easier handling

and storage compared to the gaseous methylamine. This document provides a detailed

experimental protocol for the laboratory-scale synthesis of methylamine sulfate via the

thermal rearrangement of ammonium methyl sulfate, which is synthesized from sulfamic acid

and methanol. This two-step method offers a practical route using readily available starting

materials.

Overall Reaction Scheme
The synthesis proceeds in two main stages:

Stage 1: Synthesis of Ammonium Methyl Sulfate H₂NSO₃H + CH₃OH → [NH₄]⁺[CH₃OSO₃]⁻

Stage 2: Thermal Rearrangement to Methylamine Sulfate 2 [NH₄]⁺[CH₃OSO₃]⁻ (heat) →

(CH₃NH₃)₂SO₄ + H₂SO₄

Experimental Protocols
Stage 1: Synthesis of Ammonium Methyl Sulfate
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This protocol describes the synthesis of the intermediate, ammonium methyl sulfate, from

sulfamic acid and methanol.

Materials:

Sulfamic acid (H₂NSO₃H)

Methanol (CH₃OH), anhydrous

Round-bottom flask (500 mL)

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Beaker

Buchner funnel and filter paper

Vacuum flask

Ice bath

Procedure:

To a 500 mL round-bottom flask equipped with a magnetic stir bar, add 97.1 g (1.0 mol) of

sulfamic acid.

Add 200 mL of anhydrous methanol to the flask. This large excess of methanol also serves

as the solvent.[1]

Set up the apparatus for reflux in a well-ventilated fume hood. Attach the reflux condenser

and ensure a gentle flow of cold water.

Heat the mixture to reflux with constant stirring. The reaction is complete when all the

sulfamic acid has dissolved, which may take approximately 4-5 hours.[1]
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Once the reaction is complete, turn off the heat and allow the solution to cool to room

temperature.

Cool the flask further in an ice bath for at least 2 hours to induce crystallization of the

ammonium methyl sulfate.

Collect the white crystalline product by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of ice-cold methanol to remove any unreacted starting

materials.

Dry the ammonium methyl sulfate crystals under vacuum. The expected yield is

approximately 75%.[1]

Stage 2: Thermal Rearrangement to Methylamine Sulfate
This protocol details the conversion of ammonium methyl sulfate to the final product,

methylamine sulfate, through thermal rearrangement.[2]

Materials:

Ammonium methyl sulfate

High-temperature heating mantle or oil bath

Beaker (500 mL)

Thermometer (capable of measuring up to 300 °C)

Stirring rod

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Place the dried ammonium methyl sulfate in a 500 mL beaker.

Heat the beaker using a high-temperature heating mantle or an oil bath in a fume hood.
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Monitor the temperature of the solid. The rearrangement is reported to occur at temperatures

above 200 °C, with optimal conversion around 250-275 °C.[3]

As the temperature rises, the solid will melt and bubbling may be observed.[3]

Maintain the temperature for approximately 15-30 minutes to ensure complete

rearrangement.

Turn off the heat and allow the molten product to cool and solidify. The crude product will be

an off-white solid.[3]

Purification of Methylamine Sulfate
The crude methylamine sulfate can be purified by recrystallization.

Procedure:

Dissolve the crude solid in a minimal amount of hot solvent. A mixture of ethanol and water is

a suitable solvent system for the recrystallization of amine salts.

Once dissolved, allow the solution to cool slowly to room temperature, and then in an ice

bath to promote the formation of pure crystals.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the crystals under vacuum to obtain pure methylamine sulfate.

Data Presentation
Table 1: Reagent Quantities and Reaction Conditions
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Parameter
Stage 1: Ammonium
Methyl Sulfate Synthesis

Stage 2: Thermal
Rearrangement

Starting Material Sulfamic Acid Ammonium Methyl Sulfate

Molar Mass ( g/mol ) 97.09 129.14

Mass (g) 97.1
~96.5 (from 1 mol sulfamic

acid)

Moles 1.0 ~0.75

Reagent Methanol -

Molar Mass ( g/mol ) 32.04 -

Volume (mL) 200 -

Reaction Temperature Reflux (~65 °C) 250-275 °C[3]

Reaction Time 4-5 hours[1] 15-30 minutes

Product Ammonium Methyl Sulfate Methylamine Sulfate

Theoretical Yield (g) 129.14 80.10

Expected Yield ~96.5 g (~75%)[1] Not reported

Table 2: Characterization of Methylamine Sulfate
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Property Value

Chemical Formula (CH₃NH₃)₂SO₄

Molar Mass ( g/mol ) 160.19

Appearance White crystalline solid

Melting Point (°C)
Not well defined, decomposes at high

temperatures.

Solubility Soluble in water.

¹H NMR (D₂O) δ ~2.6 (s, 6H, -CH₃), δ ~4.8 (s, 6H, -NH₃⁺)

IR (KBr, cm⁻¹)
Characteristic peaks for N-H, C-H, and S=O

stretches.

Safety Precautions
All experimental procedures should be conducted in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, lab coat, and chemical-

resistant gloves, must be worn at all times.

Methanol is flammable and toxic; avoid inhalation and skin contact.

The thermal rearrangement involves high temperatures and should be performed with

caution.

Refer to the Safety Data Sheet (SDS) for all chemicals before use.

Experimental Workflow and Diagrams
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Experimental Workflow for Methylamine Sulfate Synthesis

Stage 1: Ammonium Methyl Sulfate Synthesis

Stage 2: Thermal Rearrangement and Purification

1. Add Sulfamic Acid and Methanol to Flask

2. Reflux the Mixture for 4-5 hours

Heat

3. Cool Solution in Ice Bath

Cool

4. Filter and Wash Crystals

Vacuum Filtration

5. Dry Ammonium Methyl Sulfate

Vacuum Drying

6. Heat Ammonium Methyl Sulfate to 250-275 °C

Transfer Intermediate

7. Cool to Solidify Crude Product

Cool

8. Recrystallize from Ethanol/Water

Purification

9. Filter and Dry Pure Methylamine Sulfate

Isolation
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Conceptual Reaction Pathway

Reactants

Intermediate

Final Product

Sulfamic Acid
(H₂NSO₃H)

Ammonium Methyl Sulfate
([NH₄]⁺[CH₃OSO₃]⁻)

Reflux

Methanol
(CH₃OH)

Methylamine Sulfate
((CH₃NH₃)₂SO₄)

High Temperature
Rearrangement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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